Cas no 2138164-83-5 (Cycloheptanesulfonamide, 2,2-dimethyl-)

• Product Name: Cycloheptanesulfonamide, 2,2-dimethyl-
• CAS No: 2138164-83-5
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5288272
• Update Time: 2025-06-09

Cycloheptanesulfonamide, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanesulfonamide, 2,2-dimethyl-

• Inchi： 1S/C9H19NO2S/c1-9(2)7-5-3-4-6-8(9)13(10,11)12/h8H,3-7H2,1-2H3,(H2,10,11,12)
• InChI Key： VYWNIOHLWXNEPG-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)CCCCCC1(C)C

Additional information on Cycloheptanesulfonamide, 2,2-dimethyl-

Cycloheptanesulfonamide, 2,2-dimethyl- (CAS No. 2138164-83-5): A Comprehensive Overview in Modern Chemical Biology

Cycloheptanesulfonamide, 2,2-dimethyl- (CAS No. 2138164-83-5) is a specialized sulfonamide derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and therapeutic development. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and have been extensively studied for their pharmacological effects.

The molecular structure of Cycloheptanesulfonamide, 2,2-dimethyl- features a cycloheptane ring substituted with a sulfonamide group at the 1-position and two methyl groups at the 2-position. This specific arrangement imparts distinct physicochemical properties to the compound, including solubility, stability, and interaction potential with biological targets. The sulfonamide moiety is particularly noteworthy as it is a common pharmacophore in medicinal chemistry, known for its ability to form hydrogen bonds and interact with various enzymes and receptors.

In recent years, there has been a surge in research focused on sulfonamide derivatives as potential therapeutic agents. The structural motif of Cycloheptanesulfonamide, 2,2-dimethyl- has been explored for its potential in modulating biological pathways associated with inflammation, cancer, and infectious diseases. One of the most promising areas of research involves its application in oncology. Studies have demonstrated that sulfonamide derivatives can inhibit key enzymes involved in tumor growth and progression. The unique structural features of this compound may enable it to interact with target proteins in a manner that disrupts cancer cell proliferation.

Moreover, the< strong>dimethyl substitution at the 2-position of the cycloheptane ring enhances the metabolic stability of the compound, making it a more viable candidate for clinical development. This stability is crucial for ensuring that the drug remains active in the body long enough to exert its therapeutic effects. Additionally, the cycloheptane ring itself contributes to the compound's bioavailability by improving its solubility in both aqueous and lipid environments.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of Cycloheptanesulfonamide, 2,2-dimethyl- to various biological targets with high accuracy. Molecular docking studies have identified potential interactions with enzymes such as carbonic anhydrase and dihydrofolate reductase (DHFR), which are implicated in numerous diseases. These interactions could lead to the development of novel inhibitors that could be used to treat conditions ranging from metabolic disorders to autoimmune diseases.

The pharmacokinetic profile of Cycloheptanesulfonamide, 2,2-dimethyl- is another area of active investigation. Researchers are using advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to study how the compound is absorbed, distributed, metabolized, and excreted by the body. These studies are essential for optimizing drug delivery systems and ensuring that therapeutic doses are both effective and safe.

In addition to its potential as a standalone therapeutic agent, Cycloheptanesulfonamide, 2,2-dimethyl- has shown promise as a lead compound for structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can identify analogs with enhanced potency or improved pharmacokinetic properties. This approach has been successfully used to develop several FDA-approved drugs that target various diseases.

The synthesis of< strong>Cycloheptanesulfonamide, 2,2-dimethyl presents unique challenges due to its complex molecular architecture. However, recent developments in synthetic methodology have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled researchers to achieve high yields and purity levels necessary for preclinical and clinical studies.

The toxicological profile of< strong>Cycloheptanesulfonamide, including< strong>Cycloheptanesulfonamide, 2,dimethyl-, is being thoroughly evaluated through rigorous safety studies. These studies involve acute toxicity tests, chronic toxicity assessments, and genotoxicity evaluations to ensure that the compound is safe for human use. The results of these studies will be critical in determining whether this compound can proceed to human clinical trials.

In conclusion,< strong>Cycloheptanesulfonamide,< strong> dimethyl-(CAS No.< strong>2138164-83-5)< strong>, is a promising sulfonamide derivative with significant potential in chemical biology and drug discovery.< strong> The unique structural features of this compound make it an attractive candidate for further research into treating various diseases.< strong> Ongoing studies aim to elucidate its mechanism of action, optimize its pharmacokinetic properties,< strong> and translate these findings into clinical applications.